Cas no 2229151-90-8 (3-(3-bromo-5-chlorophenyl)but-3-en-1-amine)

• Product Name: 3-(3-bromo-5-chlorophenyl)but-3-en-1-amine
• CAS No: 2229151-90-8
• MF: C₁₀H₁₁BrClN
• MW: 260.558040857315
• CID: 6085211
• PubChem ID: 165785437
• Update Time: 2025-10-28

3-(3-bromo-5-chlorophenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-chlorophenyl)but-3-en-1-amine
• 2229151-90-8
• EN300-1921342

• Inchi： 1S/C10H11BrClN/c1-7(2-3-13)8-4-9(11)6-10(12)5-8/h4-6H,1-3,13H2
• InChI Key： GNPCZJGUOWFANR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(=C)CCN)Cl

Computed Properties

• Exact Mass: 258.97634g/mol
• Monoisotopic Mass: 258.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-bromo-5-chlorophenyl)but-3-en-1-amine

Professional Introduction to Compound with CAS No. 2229151-90-8 and Product Name 3-(3-bromo-5-chlorophenyl)but-3-en-1-amine

The compound with the CAS number 2229151-90-8 and the product name 3-(3-bromo-5-chlorophenyl)but-3-en-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromo and chloro substituents on the aromatic ring, combined with the butenylamine moiety, makes this molecule a promising candidate for further exploration in synthetic organic chemistry and pharmacological research.

In recent years, there has been a growing interest in developing novel heterocyclic compounds that exhibit diverse biological activities. The structural motif of 3-(3-bromo-5-chlorophenyl)but-3-en-1-amine aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and metabolic stability. The bromo and chloro groups serve as versatile handles for further functionalization, allowing chemists to modify the compound's properties and tailor it for specific therapeutic targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The butenylamine group provides a nucleophilic site that can be readily incorporated into larger scaffolds through various coupling reactions, such as amide or urea bond formation. This flexibility makes 3-(3-bromo-5-chlorophenyl)but-3-en-1-amine an attractive intermediate for synthesizing novel pharmacophores.

Recent studies have highlighted the importance of arylalkene derivatives in drug discovery. These compounds often exhibit interesting pharmacological profiles, including anti-inflammatory, antiviral, and anticancer activities. The specific arrangement of substituents in 3-(3-bromo-5-chlorophenyl)but-3-en-1-amine suggests that it may interact with biological targets in a manner similar to other arylalkene-based molecules. This hypothesis is supported by computational modeling studies that predict favorable binding interactions between this compound and various protein receptors.

The synthesis of 3-(3-bromo-5-chlorophenyl)but-3-en-1-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the bromination and chlorination of a phenyl precursor, followed by a Wittig reaction to introduce the butenylamine moiety. Advances in catalytic methods have enabled more efficient versions of these reactions, reducing the environmental impact while maintaining high chemical yields.

From a medicinal chemistry perspective, the presence of both bromo and chloro substituents offers additional opportunities for structure-based drug design. These halogen atoms can participate in hydrogen bonding or π-stacking interactions with biological targets, enhancing the compound's binding affinity. Furthermore, they serve as excellent leaving groups for subsequent transformations, allowing for further derivatization without disrupting the core pharmacophore.

The potential applications of 3-(3-bromo-5-chlorophenyl)but-3-en-1-amine extend beyond academic research. Pharmaceutical companies are increasingly interested in developing novel compounds that can be patented and commercialized. The unique structural features of this molecule make it a valuable asset in drug discovery pipelines, particularly for diseases where existing treatments are limited or non-existent.

In conclusion, 3-(3-bromo-5-chlorophenyl)but-3-en-1-amine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with its potential as a building block for more complex molecules, make it an exciting candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.